Cas no 2171924-23-3 (2-(1-{(tert-butoxy)carbonylamino}-octahydropentalen-1-yl)acetic acid)

• Product Name: 2-(1-{(tert-butoxy)carbonylamino}-octahydropentalen-1-yl)acetic acid
• CAS No: 2171924-23-3
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• CID: 6300252
• PubChem ID: 165805612
• Update Time: 2025-08-05

2-(1-{(tert-butoxy)carbonylamino}-octahydropentalen-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{(tert-butoxy)carbonylamino}-octahydropentalen-1-yl)acetic acid
• EN300-1287104
• 2-(1-{[(tert-butoxy)carbonyl]amino}-octahydropentalen-1-yl)acetic acid
• 2171924-23-3

• Inchi： 1S/C15H25NO4/c1-14(2,3)20-13(19)16-15(9-12(17)18)8-7-10-5-4-6-11(10)15/h10-11H,4-9H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： CXOQXHNQQMTOMS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CC(=O)O)CCC2CCCC21)=O

Computed Properties

• Exact Mass: 283.17835828g/mol
• Monoisotopic Mass: 283.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(1-{(tert-butoxy)carbonylamino}-octahydropentalen-1-yl)acetic acid

Introduction to 2-(1-{(tert-butoxy)carbonylamino}-octahydropentalen-1-yl)acetic acid (CAS No. 2171924-23-3)

2-(1-{(tert-butoxy)carbonylamino}-octahydropentalen-1-yl)acetic acid (CAS No. 2171924-23-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of therapeutic agents for various diseases. This article aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

The chemical structure of 2-(1-{(tert-butoxy)carbonylamino}-octahydropentalen-1-yl)acetic acid is defined by its complex molecular framework. The compound features a tert-butoxycarbonyl (Boc) protecting group attached to an amino group, which is part of an octahydropentalene ring system. The presence of the Boc group ensures the stability and reactivity control of the amino functionality during synthesis and biological studies. The carboxylic acid moiety at the terminal position adds further versatility to the molecule, allowing for various chemical modifications and conjugations.

The molecular formula of this compound is C₁₅H₂₅NO₄, with a molecular weight of approximately 287.36 g/mol. It is a white crystalline solid at room temperature and exhibits good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol. These properties make it suitable for use in various biochemical assays and drug discovery processes.

Synthesis Methods

The synthesis of 2-(1-{(tert-butoxy)carbonylamino}-octahydropentalen-1-yl)acetic acid has been reported in several studies, each employing different strategies to achieve high yields and purity. One common approach involves the sequential protection of the amino group with tert-butoxycarbonyl (Boc), followed by ring formation to generate the octahydropentalene core. Subsequent steps include functionalization of the carboxylic acid moiety to introduce desired substituents or linkers.

A notable synthetic route involves the use of palladium-catalyzed cross-coupling reactions to construct the octahydropentalene ring system efficiently. This method has been optimized to minimize side reactions and improve overall yield, making it a preferred choice for large-scale production.

Biological Activities

2-(1-{(tert-butoxy)carbonylamino}-octahydropentalen-1-yl)acetic acid has demonstrated promising biological activities in various preclinical studies. One of its key applications is as a potential inhibitor of specific enzymes involved in disease pathways. For instance, recent research has shown that this compound can effectively inhibit the activity of certain proteases, which are implicated in neurodegenerative diseases such as Alzheimer's disease.

In addition to its enzymatic inhibition properties, 2-(1-{(tert-butoxy)carbonylamino}-octahydropentalen-1-yl)acetic acid has also been evaluated for its anti-inflammatory effects. Studies have indicated that it can modulate inflammatory responses by interfering with signaling pathways involved in cytokine production and immune cell activation. These findings suggest that the compound may have therapeutic potential in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Applications and Research Advancements

The potential clinical applications of 2-(1-{(tert-butoxy)carbonylamino}-octahydropentalen-1-yl)acetic acid are currently being explored through various preclinical and early-stage clinical trials. One area of focus is its use as a neuroprotective agent in conditions characterized by neuronal damage or dysfunction. Preclinical studies have shown that this compound can reduce oxidative stress and promote neuronal survival, making it a promising candidate for further investigation.

In parallel, researchers are investigating the compound's anti-inflammatory properties in more detail. Early clinical trials have reported positive outcomes in reducing inflammation markers in patients with chronic inflammatory conditions. These results have sparked interest in developing this compound into a viable therapeutic option for a range of inflammatory diseases.

Conclusion

2-(1-{(tert-butoxy)carbonylamino}-octahydropentalen-1-yl)acetic acid (CAS No. 2171924-23-3) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its promising biological activities, positions it as a valuable candidate for further development into therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, paving the way for innovative treatments for various diseases.